Cas no 1805247-58-8 (2-Bromo-4-(difluoromethyl)-3-methoxypyridine-6-carboxylic acid)

• Product Name: 2-Bromo-4-(difluoromethyl)-3-methoxypyridine-6-carboxylic acid
• CAS No: 1805247-58-8
• MF: C₈H₆BrF₂NO₃
• MW: 282.038948535919
• CID: 4861873
• Update Time: 2025-05-28

2-Bromo-4-(difluoromethyl)-3-methoxypyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)-3-methoxypyridine-6-carboxylic acid

• Inchi： 1S/C8H6BrF2NO3/c1-15-5-3(7(10)11)2-4(8(13)14)12-6(5)9/h2,7H,1H3,(H,13,14)
• InChI Key： FAECRKMSKRHOOA-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)F)=CC(C(=O)O)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.3
• Topological Polar Surface Area: 59.4

Additional information on 2-Bromo-4-(difluoromethyl)-3-methoxypyridine-6-carboxylic acid

Comprehensive Overview of 2-Bromo-4-(difluoromethyl)-3-methoxypyridine-6-carboxylic acid (CAS No. 1805247-58-8)

In the realm of fine chemicals and pharmaceutical intermediates, 2-Bromo-4-(difluoromethyl)-3-methoxypyridine-6-carboxylic acid (CAS No. 1805247-58-8) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its pyridine core, bromine substitution, and difluoromethyl group, serves as a critical building block in modern organic synthesis. Researchers and industry professionals are increasingly exploring its potential in drug discovery, agrochemical development, and material science, aligning with the growing demand for fluorinated compounds and heterocyclic derivatives.

The molecular structure of 2-Bromo-4-(difluoromethyl)-3-methoxypyridine-6-carboxylic acid features a 6-carboxylic acid moiety, which enhances its reactivity in coupling reactions and esterification processes. This attribute makes it invaluable for constructing complex molecules, particularly in the synthesis of biologically active compounds. Recent studies highlight its role in developing kinase inhibitors and antiviral agents, addressing global health challenges such as emerging infectious diseases and cancer therapeutics. The incorporation of difluoromethyl groups is a strategic choice in medicinal chemistry, as it improves metabolic stability and bioavailability—a trending topic in AI-driven drug design and computational chemistry.

From a synthetic perspective, the bromo substituent at the 2-position of the pyridine ring offers a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations are pivotal in creating diverse chemical libraries for high-throughput screening, a methodology frequently discussed in pharmaceutical R&D forums. Additionally, the methoxy group at the 3-position contributes to electronic modulation, influencing the compound’s reactivity in nucleophilic aromatic substitution (SNAr) reactions—an area of interest for researchers optimizing green chemistry protocols.

The demand for 2-Bromo-4-(difluoromethyl)-3-methoxypyridine-6-carboxylic acid is further driven by its utility in agrochemical innovation. Fluorinated pyridines are known to enhance the efficacy of herbicides and pesticides, reflecting the agricultural sector’s focus on sustainable crop protection. This aligns with broader environmental concerns, such as reducing carbon footprints and developing eco-friendly formulations—a hot topic in both academic and industrial circles.

Analytical characterization of this compound typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring high purity and precise structural confirmation. Such rigorous quality control is essential for applications in GMP-compliant synthesis, a recurring theme in regulatory discussions. Furthermore, the compound’s stability under various conditions makes it a reliable candidate for scale-up production, a critical factor for manufacturers addressing supply chain challenges.

In summary, 2-Bromo-4-(difluoromethyl)-3-methoxypyridine-6-carboxylic acid (CAS No. 1805247-58-8) exemplifies the intersection of structural ingenuity and practical utility. Its relevance spans multiple disciplines, from precision medicine to sustainable agriculture, making it a compound of enduring interest. As the scientific community continues to explore fluorine chemistry and heterocyclic scaffolds, this molecule will undoubtedly remain at the forefront of innovation.